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Compound of Interest

Compound Name: 12-Methoxycarnosic Acid

Cat. No.: B1631458

The safe and responsible disposal of 12-Methoxycarnosic Acid is paramount for ensuring
laboratory safety and environmental protection. This document provides a comprehensive,
step-by-step guide for researchers, scientists, and drug development professionals on the
proper handling and disposal procedures for this compound. Adherence to these protocols is
critical due to the chemical's inherent hazards.

Hazard Identification and Safety Profile

12-Methoxycarnosic Acid, a diterpene found in plants like Salvia officinalis, presents specific
health and environmental hazards.[1] According to its Safety Data Sheet (SDS), the compound
Is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[1]

[2]

Summary of Hazard Information:
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Hazard Class GHS Code Signal Word Hazard Statement

Acute Toxicity, Oral ) Harmful if swallowed.
H302 Warning

(Category 4) [1][2]

Hazardous to the

aquatic environment, ) Very toxic to aquatic
H400 Warning )

acute hazard life.

(Category 1)

Hazardous to the ) ]
_ . Very toxic to aquatic
aquatic environment, _ _ _ ,
H410 Warning life with long lasting
long-term hazard
effects.
(Category 1)

Personal Protective Equipment (PPE) for Handling
and Disposal

To minimize exposure during handling and disposal, the use of appropriate Personal Protective
Equipment (PPE) is mandatory. This includes:

Safety Goggles: To protect against splashes.

Lab Coat: To prevent skin contact.

Nitrile Gloves: To protect hands from direct contact.

Closed-toe Shoes: Essential for general laboratory safety.

All handling of 12-Methoxycarnosic Acid should be conducted in a well-ventilated area,
preferably within a fume hood, to prevent the inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol

Disposal of 12-Methoxycarnosic Acid and its containers must be carried out in accordance
with local, regional, national, and international regulations. The following protocol provides a
general framework for its safe disposal:
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o Waste Segregation:

o Do not dispose of 12-Methoxycarnosic Acid down the drain. This is critical to prevent its
release into the environment, where it is very toxic to aquatic life.

o Collect waste 12-Methoxycarnosic Acid, whether in solid form or in solution, in a
designated and properly labeled hazardous waste container.

o Since 12-Methoxycarnosic Acid is a non-halogenated organic compound, it should be
placed in a waste container specifically for "Organic Liquid" or "Solid Organic" waste, as
appropriate.

» Container Management:

o Use a compatible, sealable container for waste collection.

o The container must be clearly labeled with the full chemical name ("12-Methoxycarnosic

Acid") and the appropriate hazard warnings (e.g., "Toxic," "Environmental Hazard").

o Ensure the container is kept closed when not in use and stored in a cool, dry, and well-
ventilated area away from incompatible materials such as strong oxidizing agents, strong
acids, and strong bases.

e Disposal of Contaminated Materials:

o Any materials that have come into contact with 12-Methoxycarnosic Acid, such as
pipette tips, gloves, and paper towels, should be considered contaminated.

o Dispose of all contaminated disposable materials as hazardous waste in the same manner
as the chemical itself.

e Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the collection and proper disposal of
the waste container.
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o Provide the EHS or contractor with the Safety Data Sheet (SDS) for 12-Methoxycarnosic
Acid to ensure they have all the necessary information for its safe handling and disposal.

Spill Management
In the event of a spill, follow these procedures:

o Evacuate and Ventilate: If a significant amount is spilled, evacuate the immediate area and
ensure it is well-ventilated.

o Containment: Prevent the spill from spreading and from entering drains.
e Cleanup:

o For solid spills, carefully sweep up the material and place it in the designated hazardous
waste container. Avoid generating dust.

o For spills in solution, absorb the liquid with an inert material (e.g., vermiculite, sand, or
earth) and place the absorbent material into the hazardous waste container.

o Collect any spillage.

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap
and water. Collect all cleaning materials as hazardous waste.

¢ Reporting: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 12-
Methoxycarnosic Acid.
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Disposal Workflow for 12-Methoxycarnosic Acid

Waste Generated:
12-Methoxycarnosic Acid
(Solid or Solution)

Assess Hazards:
- Harmful if swallowed (H302)
- Very toxic to aquatic life (H400, H410)

Wear Appropriate PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

Segregate Waste:
- Is it a solid or liquid?
- Is it halogenated?

Collect in 'Solid Organic Waste' Collect in 'Organic Liquid Waste'
Container Container

Label Waste Container:
- '12-Methoxycarnosic Acid'
- "Toxic,' 'Environmental Hazard'

Store Safely:
- Tightly sealed container
- Cool, dry, ventilated area
- Away from incompatibles

Contact EHS or Licensed
Waste Contractor for Pickup

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 12-Methoxycarnosic Acid.
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By adhering to these guidelines, you contribute to a safer laboratory environment and the
protection of our ecosystem. Always consult your institution's specific waste management
policies and the most current Safety Data Sheet for 12-Methoxycarnosic Acid before handling
and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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